Cas no 117732-53-3 (2,6,10,14,18,22-Tetracosahexaene)
117732-53-3 structure
Product Name:2,6,10,14,18,22-Tetracosahexaene
CAS No:117732-53-3
MF:C24H38
MW:326.558527469635
CID:1207026
PubChem ID:71339411
Update Time:2025-04-20
2,6,10,14,18,22-Tetracosahexaene Chemical and Physical Properties
Names and Identifiers
-
- 2,6,10,14,18,22-Tetracosahexaene
- tetracosa-2,6,10,14,18,22-hexaene
- 117732-53-3
- DTXSID70766848
-
- Inchi: 1S/C24H38/c1-3-5-7-9-11-13-15-17-19-21-23-24-22-20-18-16-14-12-10-8-6-4-2/h3-6,11-14,19-22H,7-10,15-18,23-24H2,1-2H3
- InChI Key: RUNWDIHBXBYUGE-UHFFFAOYSA-N
- SMILES: C(C=CCCC=CCCC=CC)CC=CCCC=CCCC=CC
Computed Properties
- Exact Mass: 326.29754
- Monoisotopic Mass: 326.297351212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 6
- XLogP3: 7.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2,6,10,14,18,22-Tetracosahexaene Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
117732-53-3 (2,6,10,14,18,22-Tetracosahexaene) Related Products
- 111-78-4(1,5-Cyclooctadiene)
- 931-88-4(Cyclooctene)
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- 5557-31-3(9-Octadecene)
- 27519-02-4(9-TRICOSENE)
- 4904-61-4(Cyclododeca-1,5,9-triene)
- 1501-82-2(Cyclododecene)
- 1552-12-1(cis,cis-1,5-Cyclooctadiene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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